Cas no 933751-45-2 (4-Thiazolecarboxylic acid, 5-(methylamino)-)

4-Thiazolecarboxylic acid, 5-(methylamino)-, is a heterocyclic compound featuring a thiazole ring substituted with a carboxylic acid group at the 4-position and a methylamino group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both carboxylic acid and methylamino functionalities allows for versatile derivatization, enabling the formation of amides, esters, or other functionalized thiazole derivatives. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in synthetic applications. The compound is particularly useful in medicinal chemistry for designing bioactive molecules targeting specific enzymatic or receptor interactions.

4-Thiazolecarboxylic acid, 5-(methylamino)- structure

933751-45-2 structure

Product Name:4-Thiazolecarboxylic acid, 5-(methylamino)-

CAS No:933751-45-2

MF:C₅H₆N₂O₂S

MW:158.178339481354

CID:999693

PubChem ID:45121663

Update Time:2025-06-06

4-Thiazolecarboxylic acid, 5-(methylamino)- Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxylic acid, 5-(methylamino)-
- 5-(methylamino)-1,3-thiazole-4-carboxylic acid
- EN300-77119
- 933751-45-2
- AKOS013456466
- AT34960
- 5-(methylamino)thiazole-4-carboxylic acid
- DTXSID101272706
- 5-(Methylamino)-4-thiazolecarboxylic acid
- 4-thiazolecarboxylic acid,5-(methylamino)-
- CS-0289023
- SCHEMBL2824726
- 4-Thiazolecarboxylic acid, 5-(methylamino)-
- DB-272916
- Inchi： 1S/C5H6N2O2S/c1-6-4-3(5(8)9)7-2-10-4/h2,6H,1H3,(H,8,9)
- InChI Key： OUHNPXGGKFWLTO-UHFFFAOYSA-N
- SMILES： S1C=NC(C(=O)O)=C1NC

Computed Properties

Exact Mass: 158.015
Monoisotopic Mass: 158.015
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 90.5A^2
XLogP3: 1.7

4-Thiazolecarboxylic acid, 5-(methylamino)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-77119-0.05g	5-(methylamino)-1,3-thiazole-4-carboxylic acid	933751-45-2	95%	0.05g	$173.0	2023-02-12
Enamine	EN300-77119-0.1g	5-(methylamino)-1,3-thiazole-4-carboxylic acid	933751-45-2	95%	0.1g	$257.0	2023-02-12
Enamine	EN300-77119-0.25g	5-(methylamino)-1,3-thiazole-4-carboxylic acid	933751-45-2	95%	0.25g	$367.0	2023-02-12
Enamine	EN300-77119-0.5g	5-(methylamino)-1,3-thiazole-4-carboxylic acid	933751-45-2	95%	0.5g	$579.0	2023-02-12
Enamine	EN300-77119-1.0g	5-(methylamino)-1,3-thiazole-4-carboxylic acid	933751-45-2	95%	1.0g	$743.0	2023-02-12
Enamine	EN300-77119-2.5g	5-(methylamino)-1,3-thiazole-4-carboxylic acid	933751-45-2	95%	2.5g	$1454.0	2023-02-12
Enamine	EN300-77119-5.0g	5-(methylamino)-1,3-thiazole-4-carboxylic acid	933751-45-2	95%	5.0g	$2152.0	2023-02-12
Enamine	EN300-77119-10.0g	5-(methylamino)-1,3-thiazole-4-carboxylic acid	933751-45-2	95%	10.0g	$3191.0	2023-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1359693-50mg	5-(Methylamino)thiazole-4-carboxylic acid	933751-45-2	98%	50mg	￥4665.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1359693-100mg	5-(Methylamino)thiazole-4-carboxylic acid	933751-45-2	98%	100mg	￥6470.00	2024-04-24